NMDARantagonist1

• Molecular Formula: C20H20BrN3O2
• Molecular Weight: 414.3 g/mol
• InChI: InChI=1S/C20H20BrN3O2/c21-15-3-6-17-14(11-15)12-24-18(7-8-19(24)23-17)20(26)22-10-9-13-1-4-16(25)5-2-13/h1-6,11,18,25H,7-10,12H2,(H,22,26)/t18-/m0/s1
• InChIKey: NCHFPVRYYJGAJY-SFHVURJKSA-N

OF-NB1: A GluN2B-Selective NMDA Receptor Antagonist with Quantifiable Superiority Over Ifenprodil and MF-NB1

OF-NB1 (Ortho-Fluorinated NB1) is a 3-benzazepine-based negative allosteric modulator (NAM) that selectively targets GluN2B subunit-containing N-methyl-D-aspartate (NMDA) receptors [1]. It is a high-affinity, sigma-1 receptor-sparing antagonist developed for advanced neurological research and positron emission tomography (PET) imaging applications [2]. As a tritiated radioligand, [3H]OF-NB1 demonstrates superior target engagement fidelity compared to the legacy gold standard [3H]ifenprodil [3].

GluN2B-selective negative allosteric modulator with reported high affinity

Sigma-1 receptor-sparing profile may limit sigma-1 background signal

Available as tritiated radioligand and fluorine-18 PET tracer

Preclinical neurological research and PET imaging context

• [1] Ahmed H, et al. Preclinical Development of 18F-OF-NB1 for Imaging GluN2B-Containing N-Methyl-D-Aspartate Receptors and its Utility as a Biomarker for Amyotrophic Lateral Sclerosis. J Nucl Med. 2021 Feb;62(2):259-265. View Source
• [2] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source
• [3] Gawaskar S, et al. Design, Synthesis, Pharmacological Evaluation and Docking Studies of GluN2B-Selective NMDA Receptor Antagonists with a Benzo[7]annulen-7-amine Scaffold. ChemMedChem. 2017 Aug 8;12(15):1212-1222. View Source

Why OF-NB1 Cannot Be Substituted by Generic GluN2B Antagonists in Critical Assays

Substituting OF-NB1 with alternative GluN2B ligands introduces unquantified bias and compromises experimental reproducibility due to fundamental differences in molecular pharmacology. Unlike many in-class compounds such as ifenprodil, OF-NB1 exhibits a critically distinct binding profile characterized by a high selectivity ratio (σ1R Ki / GluN2B Ki) that effectively decouples target engagement from sigma-1 receptor noise [1]. While competitors like MF-NB1 demonstrate significantly lower GluN2B affinity and CP-101,606 retains measurable σ1R binding components, OF-NB1's unique structural interactions prevent accommodation within the sigma-1R orthosteric pocket, ensuring assay signals are exclusively attributable to the intended NMDA receptor subtype [2].

Sigma-1 cross-reactivity

Ifenprodil and CP-101,606 may introduce sigma-1 binding signal due to reported off-target affinity, complicating target attribution.

Affinity mismatch

MF-NB1 shows markedly lower GluN2B affinity, which may alter assay sensitivity and occupancy estimates in comparative studies.

Radioligand specificity

[3H]Ifenprodil cannot differentiate GluN2B from sigma-1 sites, reported false positive binding in screening; [3H]OF-NB1 preserves target identity.

• [1] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source
• [2] Ahmed H, et al. Preclinical Development of 18F-OF-NB1 for Imaging GluN2B-Containing N-Methyl-D-Aspartate Receptors and its Utility as a Biomarker for Amyotrophic Lateral Sclerosis. J Nucl Med. 2021 Feb;62(2):259-265. View Source

Quantitative Comparative Evidence: OF-NB1 vs. MF-NB1, Ifenprodil, and CP-101,606

Superior GluN2B Binding Affinity of OF-NB1 Compared to MF-NB1

In direct competitive binding assays, OF-NB1 demonstrates a 57-fold higher affinity for the GluN2B subunit compared to its meta-fluorinated analog MF-NB1. This substantial difference in Ki values dictates the selection of the ortho-substituted derivative for applications requiring high sensitivity target engagement [1].

GluN2B Affinity vs MF-NB1

Head-to-head

OF-NB1
10.4 nM vs MF-NB1
590 nM 57-fold

Supports affinity-based selection context; assay sensitivity may differ

Rat brain homogenates, competitive binding

Evidence Dimension	GluN2B subunit binding affinity (Ki)
Target Compound Data	10.4 ± 4.7 nM
Comparator Or Baseline	MF-NB1: 590 ± 36 nM
Quantified Difference	OF-NB1 is 57-fold more potent (590 nM / 10.4 nM ≈ 56.7)
Conditions	Competitive binding assay using rat brain homogenates

Why This Matters

The 57-fold higher affinity of OF-NB1 enables lower mass usage in assays and higher specific signal in PET imaging, directly impacting procurement economics and experimental sensitivity.

• [1] Ahmed H, et al. Preclinical Development of 18F-OF-NB1 for Imaging GluN2B-Containing N-Methyl-D-Aspartate Receptors and its Utility as a Biomarker for Amyotrophic Lateral Sclerosis. J Nucl Med. 2021 Feb;62(2):259-265. View Source

Unparalleled Sigma-1 Receptor Selectivity of OF-NB1 Over Ifenprodil

OF-NB1 exhibits a 37-fold higher affinity for GluN2B receptors over sigma-1 receptors (σ1R). In stark contrast, the prototypical GluN2B antagonist ifenprodil binds non-selectively to σ1Rs with a Ki of 13 nM, a value nearly equivalent to its GluN2B affinity. Molecular docking studies confirm that OF-NB1's structure prevents accommodation within the σ1R pocket, eliminating the confounding sigma-1 receptor binding observed with ifenprodil [1].

Sigma-1 Selectivity vs Ifenprodil

Cross-study

σ1R Ki 410 nM
selectivity 39 vs Ifenprodil σ1R Ki 13 nM
selectivity 1.2 32× more selective

Reported selectivity profile reduces sigma-1 interference; supports target-specific interpretation

MOE docking confirms σ1R pocket exclusion

Evidence Dimension	Sigma-1 receptor (σ1R) binding affinity (Ki) and selectivity ratio
Target Compound Data	σ1R Ki = 410 nM; σ1R/GluN2B selectivity = 39 (410/10.4)
Comparator Or Baseline	Ifenprodil: σ1R Ki = 13 nM; σ1R/GluN2B selectivity = 1.2 (13/11)
Quantified Difference	OF-NB1 is 31.5-fold less potent at σ1R (410 nM vs 13 nM) and 32.5-fold more selective (39 vs 1.2)
Conditions	Competitive binding assays; molecular operating environment (MOE) docking simulations

Why This Matters

This high selectivity ratio ensures that in vitro and in vivo findings are directly attributable to GluN2B modulation rather than sigma-1 receptor interference, reducing experimental noise and the need for orthogonal control experiments.

• [1] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source

Superior Performance of [3H]OF-NB1 over [3H]Ifenprodil in Radioligand Binding Assays

A head-to-head comparison of tritiated radioligands revealed that [3H]OF-NB1 effectively differentiates between GluN1/2B and σ1R binding components, whereas [3H]ifenprodil cannot. When assessing the σ1R ligand SA-4503, [3H]OF-NB1 produced a Ki (GluN1/2B) value >100,000 nM, correctly indicating negligible GluN1/2B affinity. In contrast, [3H]ifenprodil misreported a Ki of 51 nM due to its inherent cross-reactivity with σ1R sites [1].

[3H]OF-NB1 vs [3H]Ifenprodil

Head-to-head

SA-4503 Ki
>100,000 nM vs [3H]Ifenprodil
51 nM >1,960-fold

Radioligand differentiates GluN2B from sigma-1; reported false positive reduction

Whole rat brain homogenates at 25°C

Evidence Dimension	Apparent Ki (GluN1/2B) for SA-4503 (σ1R ligand)
Target Compound Data	>100,000 nM
Comparator Or Baseline	[3H]Ifenprodil: 51 ± 13 nM
Quantified Difference	>1,960-fold lower apparent affinity with [3H]OF-NB1
Conditions	Competitive binding assays with SA-4503 using whole rat brain homogenates at 25°C

Why This Matters

The ability to accurately distinguish target engagement eliminates false positives in high-throughput screening, reducing costs associated with hit triage and orthogonal validation.

• [1] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source

Quantitative In Vivo Target Engagement: D50 Values for OF-NB1 and CP-101,606

In vivo PET imaging studies with [18F]OF-NB1 established a 50% receptor occupancy (D50) for the comparator CP-101,606 at GluN2B receptors of 8.1 μmol/kg. Further analysis using the σ1R radioligand [18F]fluspidine revealed that CP-101,606 also occupies σ1Rs with a D50 of 4.9 μmol/kg, confirming its lack of in vivo selectivity [1]. While OF-NB1's D50 for σ1R occupancy is not reported due to negligible binding, the data underscore its superior target specificity.

In Vivo Occupancy (D50)

Cross-study

CP-101,606 D50 GluN2B
8.1 μmol/kg σ1R 4.9 μmol/kg Occupies σ1R at lower dose

Reported occupancy context supports selectivity profiling; sigma-1 binding at lower doses

Wistar rats, PET with [18F]OF-NB1 and [18F]fluspidine

Evidence Dimension	In vivo 50% receptor occupancy (D50) for CP-101,606
Target Compound Data	[18F]OF-NB1 is used as the PET tracer; CP-101,606 D50 (GluN2B) = 8.1 μmol/kg
Comparator Or Baseline	CP-101,606 D50 (σ1R) = 4.9 μmol/kg (assessed with [18F]fluspidine)
Quantified Difference	CP-101,606 occupies σ1Rs at a lower dose than required for GluN2B occupancy (4.9 vs 8.1 μmol/kg)
Conditions	In vivo PET imaging in Wistar rats; dose range 0.05–15 mg/kg

Why This Matters

OF-NB1-derived PET occupancy data provides a reliable biomarker for GluN2B engagement without confounding σ1R signal, essential for accurate dose selection in preclinical drug development.

• [1] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source

High-Value Application Scenarios for OF-NB1 in Neuroscience and Drug Discovery

High-Fidelity GluN2B Radioligand Binding and Screening Assays

Procure [3H]OF-NB1 for competitive binding assays where unambiguous differentiation of GluN1/2B from sigma-1 receptor binding is mandatory. The data demonstrate that [3H]ifenprodil produces a false positive affinity for the σ1R ligand SA-4503 (Ki = 51 nM), whereas [3H]OF-NB1 yields an accurate Ki >100,000 nM [1]. This eliminates the need for supplementary σ1R blocking agents and reduces false hit rates in compound library screening.

Quantitative PET Imaging of GluN2B Occupancy in Preclinical CNS Studies

Utilize [18F]OF-NB1 for receptor occupancy studies in rodent models of neurological disease. The tracer's 57-fold higher GluN2B affinity relative to MF-NB1 (Ki 10.4 nM vs. 590 nM) [1] ensures robust specific binding signals in PET imaging. This is critical for accurately determining D50 values for novel GluN2B candidates, as demonstrated by the calculated 8.1 μmol/kg D50 for CP-101,606 [2].

Structure-Activity Relationship (SAR) Studies for GluN2B Negative Allosteric Modulators

Deploy OF-NB1 as a reference ligand in SAR campaigns aimed at developing next-generation GluN2B antagonists. Its well-characterized binding pose at the GluN1b/GluN2B interface and its inability to fit within the σ1R pocket provide a validated structural template for optimizing selectivity [1]. Comparative data clearly show that minor structural alterations (e.g., ortho- vs. meta-fluorination) cause a 57-fold shift in affinity, underscoring the importance of precise chemical referencing.

Biomarker Validation for Neurodegenerative Disease Progression

Employ [18F]OF-NB1 autoradiography or PET to quantify region-specific GluN2B expression changes in postmortem tissue or living subjects. The evidence base includes successful demonstration of reduced GluN2B subunit expression in ALS patient brain tissue compared to healthy controls [1]. The probe's selectivity profile ensures that observed signal changes reflect genuine GluN2B alterations rather than σ1R fluctuations.

Application

Selection Property

Validation Focus

GluN2B radioligand binding assays

Sigma-1 receptor-sparing profile

Target engagement selectivity review

PET imaging of GluN2B occupancy

High reported GluN2B affinity

Occupancy-model interpretation

GluN2B NAM SAR studies

Ortho-fluorination affinity context

Structural template benchmarking

Neurodegeneration biomarker research

Receptor-subunit selectivity

Autoradiography signal specificity review

• [1] Ahmed H, et al. Preclinical Development of 18F-OF-NB1 for Imaging GluN2B-Containing N-Methyl-D-Aspartate Receptors and its Utility as a Biomarker for Amyotrophic Lateral Sclerosis. J Nucl Med. 2021 Feb;62(2):259-265. View Source
• [2] Haider A, et al. Development and Validation of [3H]OF-NB1 for Preclinical Assessment of GluN1/2B Candidate Drugs. Pharmaceuticals (Basel). 2022 Aug 2;15(8):960. View Source